1-Cycloheptyl-3-((1-(methylsulfonyl)piperidin-4-yl)methyl)urea
Overview
Description
Molecular Structure Analysis
The molecular structure of a related compound, “1-(methylsulfonyl)piperidin-4-amine”, has an empirical formula of C6H14N2O2S and a molecular weight of 178.25 .Physical And Chemical Properties Analysis
The physical and chemical properties of a related compound, “1-(methylsulfonyl)piperidin-4-amine”, are documented in its Safety Data Sheet .Scientific Research Applications
Pharmacological Research
1-Cycloheptyl-3-((1-(methylsulfonyl)piperidin-4-yl)methyl)urea: is extensively studied for its potential pharmacological applications. Its structure, which includes a piperidine moiety, is significant in drug design and development. Piperidine derivatives are known for their diverse pharmacological activities, including analgesic, anti-inflammatory, and antipsychotic properties . This compound could be explored for similar therapeutic effects.
Medicinal Chemistry
In medicinal chemistry, 1-Cycloheptyl-3-((1-(methylsulfonyl)piperidin-4-yl)methyl)urea is used as a building block for synthesizing new compounds with potential biological activities. Its unique structure allows for modifications that can lead to the development of new drugs with improved efficacy and safety profiles . Researchers focus on optimizing its pharmacokinetic and pharmacodynamic properties to enhance its therapeutic potential.
Organic Synthesis
This compound is valuable in organic synthesis due to its complex structure, which can be used to create a variety of derivatives. It serves as an intermediate in the synthesis of more complex molecules, facilitating the development of new chemical entities. Its role in multicomponent reactions and cyclization processes is particularly noteworthy .
Chemical Biology
In chemical biology, 1-Cycloheptyl-3-((1-(methylsulfonyl)piperidin-4-yl)methyl)urea is utilized to study biological processes at the molecular level. It can be used to probe the function of specific proteins or enzymes, helping to elucidate their roles in various biological pathways. This application is crucial for understanding disease mechanisms and identifying new therapeutic targets .
Material Science
The compound’s unique chemical properties make it useful in material science research. It can be incorporated into polymers or other materials to enhance their properties, such as stability, flexibility, or conductivity. This application is particularly relevant in the development of advanced materials for electronics, coatings, and other industrial applications .
Agricultural Chemistry
In agricultural chemistry, 1-Cycloheptyl-3-((1-(methylsulfonyl)piperidin-4-yl)methyl)urea is explored for its potential use as a pesticide or herbicide. Its ability to interact with biological systems can be harnessed to develop new agrochemicals that are more effective and environmentally friendly. Research in this area focuses on optimizing its activity against specific pests or weeds while minimizing its impact on non-target organisms .
Environmental Science
Environmental scientists study this compound to understand its behavior and impact in the environment. Its stability and potential for bioaccumulation are key factors in assessing its environmental risk. Research in this field aims to develop methods for detecting and mitigating its presence in soil, water, and air .
Toxicology
Toxicological studies of 1-Cycloheptyl-3-((1-(methylsulfonyl)piperidin-4-yl)methyl)urea are essential to determine its safety for various applications. Researchers investigate its toxicity profile, including its effects on different organs and systems, to ensure that it can be used safely in pharmaceuticals, agriculture, and other fields. These studies help establish safe exposure limits and guidelines for its use .
Safety and Hazards
properties
IUPAC Name |
1-cycloheptyl-3-[(1-methylsulfonylpiperidin-4-yl)methyl]urea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H29N3O3S/c1-22(20,21)18-10-8-13(9-11-18)12-16-15(19)17-14-6-4-2-3-5-7-14/h13-14H,2-12H2,1H3,(H2,16,17,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WESHURZEPALHPP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1CCC(CC1)CNC(=O)NC2CCCCCC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H29N3O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Cycloheptyl-3-((1-(methylsulfonyl)piperidin-4-yl)methyl)urea | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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